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Compound of Interest

Compound Name: Arisugacin G

Cat. No.: B15616618

Introduction

Arisugacin G is a meroterpenoid natural product isolated from a mutant strain of the fungus
Penicillium sp. FO-4259-11.[1][2] It belongs to a family of structurally related compounds, the
arisugacins, some of which, like Arisugacin A and B, are potent and selective inhibitors of
acetylcholinesterase (AChE).[3][4][5] However, Arisugacin G, along with its congeners E, F,
and H, has been reported to exhibit no significant inhibitory activity against AChE at
concentrations up to 100 microM.[1] Despite its lack of potent AChE inhibitory activity, the
characterization of Arisugacin G is crucial for structure-activity relationship (SAR) studies
within this important class of natural products and for providing a chemical standard for
synthetic and biosynthetic studies. This application note provides a comprehensive overview of
the analytical methods for the isolation and characterization of Arisugacin G, including High-
Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic
Resonance (NMR) spectroscopy.

General Characterization Workflow

The characterization of Arisugacin G from a fungal culture involves a multi-step process
beginning with extraction from the fermentation broth, followed by chromatographic purification,
and finally, structural elucidation using spectroscopic techniques. A typical workflow is
illustrated in the diagram below.
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Confirmed Structure of Arisugacin G
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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